Cas no 99063-40-8 (3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester)

• Product Name: 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester
• CAS No: 99063-40-8
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 802198
• PubChem ID: 127264012
• Update Time: 2025-10-29

3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester
• Nipecotic acid, 1-ethoxy-4-oxo-, methyl ester (6CI)
• 99063-40-8
• Methyl 1-ethoxy-4-oxopiperidine-3-carboxylate

• Inchi： 1S/C9H15NO4/c1-3-14-10-5-4-8(11)7(6-10)9(12)13-2/h7H,3-6H2,1-2H3
• InChI Key： OAMYYOCYCYUUNL-UHFFFAOYSA-N
• SMILES： O(CC)N1CCC(C(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester

Recent Advances in the Study of 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester (CAS: 99063-40-8)

In recent years, the compound 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester (CAS: 99063-40-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine core and ester functionality, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and synthetic pathways of 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with biological targets, particularly in the context of neurodegenerative diseases and cancer.

One of the most notable findings is the compound's potential as a modulator of key enzymatic pathways. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, suggesting its utility in developing anti-inflammatory drugs. Furthermore, preliminary in vivo experiments have shown favorable pharmacokinetic profiles, with good bioavailability and low toxicity, making it a viable candidate for further preclinical development.

Another area of interest is the optimization of synthetic routes for 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester. Recent publications have highlighted novel catalytic methods that improve yield and reduce by-products, thereby enhancing the scalability of its production. These advancements are critical for meeting the growing demand for high-purity compounds in drug discovery and development.

Despite these promising developments, challenges remain. For instance, the precise mechanism of action of 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester at the molecular level is not yet fully understood. Ongoing research aims to address this gap through detailed mechanistic studies and high-throughput screening assays. Additionally, the compound's stability under various physiological conditions requires further investigation to ensure its efficacy in therapeutic applications.

In conclusion, 3-Piperidinecarboxylicacid, 1-ethoxy-4-oxo-, methyl ester (CAS: 99063-40-8) represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Its diverse pharmacological properties and improved synthetic accessibility position it as a promising candidate for future drug development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate laboratory findings into clinical applications.